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Introduction

Caspase-6, a member of the cysteine-aspartic acid protease (caspase) family, plays a
significant role as an executioner caspase in the apoptotic signaling cascade.[1][2] Its
activation leads to the cleavage of specific cellular substrates, ultimately resulting in the
dismantling of the cell.[1] Dysregulation of caspase-6 activity has been implicated in the
pathology of neurodegenerative diseases such as Huntington's and Alzheimer's disease.[3][4]
This makes caspase-6 a critical target for therapeutic research and drug development.

The fluorogenic substrate Z-VEID-AFC is a sensitive and specific tool for measuring caspase-6
activity. The tetrapeptide sequence VEID is derived from the cleavage site of lamin A/C, a key
substrate of caspase-6.[1][5] In its intact form, the 7-amino-4-trifluoromethylcoumarin (AFC)
fluorophore is quenched. Upon cleavage by active caspase-6, the free AFC molecule is
released, producing a fluorescent signal that is directly proportional to the enzyme's activity.[6]

[7]
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Principle of the Assay

The assay is based on the enzymatic cleavage of the Z-VEID-AFC substrate by caspase-6.
The cleavage of the substrate between the aspartate (D) residue and AFC releases the
fluorescent AFC group. The intensity of the fluorescence, measured at an excitation
wavelength of approximately 400 nm and an emission wavelength of around 505 nm, provides
a quantitative measure of caspase-6 activity.[6][3]

Signaling Pathway and Experimental Workflow

Caspase-6 is an effector caspase that can be activated through various apoptotic pathways. A
simplified representation of its activation and the subsequent measurement of its activity using
Z-VEID-AFC is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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